Cas no 1226436-23-2 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide
• CAS No: 1226436-23-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 6578153
• Update Time: 2025-05-20

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]thiophene-3-carboxamide

• Inchi： 1S/C12H15N3OS/c1-9-7-10(2)15(14-9)5-4-13-12(16)11-3-6-17-8-11/h3,6-8H,4-5H2,1-2H3,(H,13,16)
• InChI Key： VPNVMXSZMDKHRV-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1C(C)=CC(C)=N1)=O

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide (CAS No. 1226436-23-2): An Overview

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide (CAS No. 1226436-23-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a thiophene ring and a pyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the thiophene ring further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development. The combination of these structural elements in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide suggests a wide range of potential therapeutic applications.

Recent studies have explored the biological activities of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide in various disease models. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic agent. A study conducted by a team at the University of California, San Francisco, found that N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide effectively reduces pain in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential alternative to existing analgesics with fewer side effects.

In addition to its anti-inflammatory and analgesic properties, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism behind this cytotoxicity involves the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier make it suitable for both systemic and central nervous system (CNS) applications.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-3-carboxamide. Preclinical studies are currently underway to evaluate its long-term effects and potential side effects. Clinical trials will be essential to determine its effectiveness in human patients and to establish optimal dosing regimens.

In conclusion, N-2-(3,5-dimethyl-1H-pyrazol-1-y l)ethylthiophene - 3 - carboxamide (CAS No. 1226436 - 23 - 2) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may play a significant role in the treatment of various diseases in the future.